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Compound of Interest

Compound Name: 1-Diazo-2-butanone

Cat. No.: B8460531 Get Quote

Technical Support Center: 1-Diazo-2-butanone
Disclaimer: 1-Diazo-2-butanone is a hazardous chemical that is presumed to be toxic and

potentially explosive. The information provided here is intended for trained research, scientific,

and drug development professionals only. It is not a substitute for a thorough risk assessment,

institutional safety protocols, or guidance from your Environmental Health & Safety (EHS)

department. Always consult the latest Safety Data Sheet (SDS) before handling this compound.

Frequently Asked Questions (FAQs)
General Information
Q1: What is 1-Diazo-2-butanone? A1: 1-Diazo-2-butanone, also known as diazomethyl ethyl

ketone, is an organic compound belonging to the diazoketone class.[1] It is a valuable reagent

in organic synthesis, often used in reactions like the Wolff rearrangement, cycloadditions, and

insertion reactions. Its chemical formula is C₄H₆N₂O.[1]

Q2: What are the primary chemical and physical properties of 1-Diazo-2-butanone? A2: Key

properties are summarized in the table below. This data is essential for understanding its

behavior under laboratory conditions.

Hazards and Safety Precautions
Q3: What are the main hazards associated with 1-Diazo-2-butanone? A3: Diazo compounds

are known to be toxic and potentially explosive.[2] They can be sensitive to heat, shock,

friction, and light. When heated to decomposition, 1-Diazo-2-butanone can emit toxic vapors

of nitrogen oxides (NOx).[3] It is also a skin irritant, and direct contact should be avoided.[4]
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Q4: What Personal Protective Equipment (PPE) is required when handling 1-Diazo-2-
butanone? A4: A comprehensive PPE strategy is critical. This includes:

Eye Protection: Safety goggles with side shields or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile). Contaminated gloves must be

disposed of properly after use.[5]

Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory. Impervious

clothing may be required depending on the scale of the experiment.[5]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[5]

Handling and Storage
Q5: What are the proper procedures for storing 1-Diazo-2-butanone? A5: Proper storage is

crucial to maintain stability and prevent accidents.

Temperature: Store in a cool, dark location. Refrigeration is often recommended, but consult

the supplier's specific instructions.

Ventilation: Store in a well-ventilated area designated for flammable and reactive materials.

[6]

Container: Keep the container tightly sealed to prevent evaporation and exposure to

moisture.[7]

Ignition Sources: Keep away from all sources of heat, sparks, open flames, and direct

sunlight.[5][8]

Q6: What materials are incompatible with 1-Diazo-2-butanone? A6: Avoid contact with strong

acids, strong bases, strong oxidizing agents, and strong reducing agents.[6] Contact with these

materials can lead to rapid decomposition and potentially an explosion.
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Q7: What is the correct response to a 1-Diazo-2-butanone spill? A7: In case of a spill,

evacuate the immediate area and alert your supervisor and EHS department. If it is safe to do

so, turn off all ignition sources.[9] For small spills, absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a suitable, closed container for hazardous waste

disposal.[5][6] Use non-sparking tools for cleanup.[6]

Q8: How should 1-Diazo-2-butanone waste be disposed of? A8: All waste containing 1-Diazo-
2-butanone must be treated as hazardous waste. It should never be disposed of down the

drain or in regular trash.[7] Collect all waste in clearly labeled, sealed containers.[9] Arrange for

disposal through your institution's licensed hazardous waste disposal service.[10]

Data Presentation
Table 1: Physicochemical Properties of 1-Diazo-2-butanone

Property Value Source

CAS Number 6831-84-1 [1]

Molecular Formula C₄H₆N₂O [1]

Molecular Weight 98.10 g/mol [1][11]

IUPAC Name 1-diazobutan-2-one [1][11]

Exact Mass 98.048012819 Da [1][11]

Complexity 113 [1][11]

Hydrogen Bond Acceptor

Count
2 [11]

Rotatable Bond Count 2 [11]

Experimental Protocols
Protocol: Preparation of a Dilute Solution of 1-Diazo-2-butanone for Reaction

Safety Notice: This protocol is for handling a pre-synthesized stock of 1-Diazo-2-butanone. It

is not a synthesis protocol. This procedure must be performed inside a certified chemical fume
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hood with a blast shield. The user must wear all required PPE.

Objective: To safely prepare a dilute solution of 1-Diazo-2-butanone in an appropriate solvent

for subsequent reaction.

Materials:

1-Diazo-2-butanone (stored under recommended conditions)

Anhydrous diethyl ether (or other suitable, dry solvent)

Gas-tight syringe

Dry, nitrogen-flushed reaction flask equipped with a magnetic stir bar and septum

Ice bath

Methodology:

Preparation: Ensure the fume hood is clean and free of clutter. Place a blast shield in front of

the experimental setup.

Inert Atmosphere: Place the reaction flask in an ice bath on a magnetic stirrer. Purge the

flask with an inert gas (e.g., nitrogen or argon) for 5-10 minutes.

Solvent Addition: Using a dry syringe, transfer the required volume of anhydrous diethyl

ether to the reaction flask.

Reagent Transfer: Allow the container of 1-Diazo-2-butanone to equilibrate to the

temperature of the fume hood before opening to avoid moisture condensation.

Slow Addition: Using a clean, dry, gas-tight syringe, carefully draw the required volume of 1-
Diazo-2-butanone. Slowly add it dropwise to the cooled, stirring solvent in the reaction flask.

A slow rate of addition is crucial to control any potential exotherm.

Homogenization: Allow the solution to stir at 0 °C for 5-10 minutes to ensure it is

homogeneous before proceeding with the subsequent reaction steps.
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Cleanup: Immediately rinse the syringe with a suitable quenching agent (e.g., dilute acetic

acid in an appropriate solvent) inside the fume hood before cleaning. Dispose of the rinse

solution as hazardous waste.

Visualizations
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Start: Plan Experiment

1. Prepare Work Area
- Clear fume hood

- Position blast shield
- Verify emergency equipment

2. Don Correct PPE
- Safety Goggles / Face Shield

- Flame-retardant lab coat
- Chemical-resistant gloves

3. Set Up Apparatus
- Use clean, dry glassware

- Establish inert atmosphere
- Prepare ice bath

4. Handle Reagent
- Equilibrate to ambient temp

- Use gas-tight syringe
- Add dropwise to cooled solvent

5. Monitor Reaction
- Maintain cooling

- Observe for gas evolution
- Do not leave unattended

6. Cleanup & Waste Disposal
- Quench reactive materials

- Segregate hazardous waste
- Decontaminate glassware

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Diazo-2-butanone in a laboratory setting.
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Spill Detected Assess Situation Major Spill?
(Large volume, rapid vapor release)

Evacuate Area Immediately Activate Fire Alarm Call Emergency Services & EHS
Yes

Alert Colleagues Nearby Turn off Ignition Sources Contain with Inert Absorbent Collect Waste with Non-Sparking Tools Decontaminate Area

No Report Incident to Supervisor

Click to download full resolution via product page

Caption: Decision tree for responding to a 1-Diazo-2-butanone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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